Cas no 857755-86-3 (Ethyl 2-acetoxy-5-iodobenzoate)

Ethyl 2-acetoxy-5-iodobenzoate Properties

Names and Identifiers

• Ethyl 2-acetoxy-5-iodobenzoate
• ethyl 2-acetyloxy-5-iodobenzoate
• AMY39833
• Ethyl 2-(acetyloxy)-5-iodobenzoate
• ethyl 2-acetyloxy-5-iodanyl-benzoate
• 857755-86-3
• AKOS015843524
• DTXSID50661140
• Ethyl2-acetoxy-5-iodobenzoate
• SCHEMBL3828632
• FT-0655335
• A841446
• 2-acetyloxy-5-iodobenzoic acid ethyl ester
• DB-076439
• +Expand

• MDL： MFCD11112859
• InChIKey： LJTQMDJRUBLAEI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11IO4/c1-3-15-11(14)9-6-8(12)4-5-10(9)16-7(2)13/h4-6H,3H2,1-2H3
• SMILES： CCOC(=O)C1=C(C=CC(=C1)I)OC(=O)C

Computed Properties

• Exact Mass: 333.97021g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 333.97021g/mol
• Heavy Atom Count: 16
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų